Cas no 369376-68-1 (2,3-dihydro-1-benzoxepin-3-one)

• Product Name: 2,3-dihydro-1-benzoxepin-3-one
• CAS No: 369376-68-1
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• CID: 1480289
• PubChem ID: 11263657
• Update Time: 2025-04-21

2,3-dihydro-1-benzoxepin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzoxepin-3(2H)-one
• 1-benzoxepin-3-one
• EN300-183178
• DTXSID10460434
• 369376-68-1
• SCHEMBL6106724
• Z1513599062
• AKOS026741418
• 2,3-dihydro-1-benzoxepin-3-one
• AUXWDVCAVGNSQH-UHFFFAOYSA-N

• Inchi： 1S/C10H8O2/c11-9-6-5-8-3-1-2-4-10(8)12-7-9/h1-6H,7H2
• InChI Key： AUXWDVCAVGNSQH-UHFFFAOYSA-N
• SMILES： O1CC(C=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 160.05244
• Monoisotopic Mass: 160.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines